Cas no 19429-85-7 (1,1-Diethoxy-N,N-dimethylethanamine)

• Product Name: 1,1-Diethoxy-N,N-dimethylethanamine
• CAS No: 19429-85-7
• MF: C₈H₁₉NO₂
• MW: 161.24196267128
• CID: 1038388
• PubChem ID: 356049
• Update Time: 2025-10-16

1,1-Diethoxy-N,N-dimethylethanamine Chemical and Physical Properties

Names and Identifiers

• 1,1-Diethoxy-N,N-dimethylethanamine
• 1,1-Diethoxy-N,N-dimethylethamine
• AC1L77NS
• AC1Q58JU
• AG-E-42034
• ANW-69936
• CTK0E1099
• dimethylacetamide diethylacetal
• N,N-dimethylacetamide diethyl acetal
• NSC611084
• triethyl orthoacetate
• Ethanamine, 1,1-diethoxy-N,N-dimethyl-
• XUFDMPZZAIRCGV-UHFFFAOYSA-N
• DTXSID00326712
• N,N-dimethylacetamide diethylacetal
• 19429-85-7
• SCHEMBL1650987
• NSC-611084

• MDL： MFCD16876715
• Inchi： 1S/C8H19NO2/c1-6-10-8(3,9(4)5)11-7-2/h6-7H2,1-5H3
• InChI Key： XUFDMPZZAIRCGV-UHFFFAOYSA-N
• SMILES： O(CC)C(C)(N(C)C)OCC

Computed Properties

• Exact Mass: 161.14167
• Monoisotopic Mass: 161.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 98.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• PSA: 21.7

Additional information on 1,1-Diethoxy-N,N-dimethylethanamine

1,1-Diethoxy-N,N-Dimethylethanamine (CAS No. 19429-85-7)

The compound 1,1-Diethoxy-N,N-dimethylethanamine (CAS No. 19429-85-7) is a versatile organic compound with a unique chemical structure that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its ethoxy groups attached to the central ethane backbone and its dimethylamino group, which imparts it with distinct chemical properties and reactivity.

Recent studies have highlighted the potential of 1,1-Diethoxy-N,N-dimethylethanamine in the development of advanced materials, particularly in the synthesis of high-performance polymers and coatings. Researchers have explored its ability to act as a precursor for the formation of cross-linked networks, which exhibit enhanced mechanical strength and thermal stability. These findings underscore its importance in the field of polymer chemistry and its potential applications in aerospace and automotive industries.

In addition to its role in polymer synthesis, 1,1-Diethoxy-N,N-dimethylethanamine has also been investigated for its applications in drug delivery systems. Its unique structure allows for the incorporation of bioactive molecules, enabling targeted drug delivery with improved efficacy and reduced side effects. This has made it a promising candidate in the field of medicinal chemistry and nanotechnology.

The synthesis of 1,1-Diethoxy-N,N-dimethylethanamine involves a multi-step process that includes nucleophilic substitution and condensation reactions. Recent advancements in catalytic techniques have enabled more efficient and environmentally friendly methods for its production, aligning with the growing demand for sustainable chemical processes.

From an environmental perspective, 1,1-Diethoxy-N,N-dimethylethanamine has been studied for its biodegradability and toxicity profile. Research indicates that under specific conditions, it can undergo microbial degradation, reducing its environmental footprint compared to traditional organic compounds used in similar applications.

In conclusion, 1,1-Diethoxy-N,N-dimethylethanamine (CAS No. 19429-85-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials and therapeutic agents.